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Compound of Interest

Compound Name: Dodicin

Cat. No.: B1208513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the residual antimicrobial activity of Dodicin and

other common surface disinfectants. The information is intended to assist researchers and

professionals in evaluating the suitability of these agents for applications requiring long-lasting

antimicrobial protection.

Executive Summary
Dodicin, an amphoteric surfactant, demonstrates broad-spectrum antimicrobial activity. While

data on its immediate efficacy is available, standardized, quantitative data on its long-term

residual antimicrobial activity on surfaces, particularly following repeated contamination and

abrasion, is not extensively documented in publicly available literature. In contrast, certain

formulations based on quaternary ammonium compounds (QACs) have been rigorously tested

using standardized protocols to substantiate claims of 24-hour residual disinfection. This guide

presents the available data for Dodicin and compares it with the performance of these

alternative disinfectants, highlighting the differences in testing methodologies and the resulting

implications for their application.

Data Presentation: Quantitative Antimicrobial
Efficacy
Dodicin (dodecyl-di(aminoethyl)-glycine)
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Dodicin, often found in formulations like Tego 51, is effective against a range of microbes with

short contact times. The available data primarily focuses on its immediate biocidal action rather

than its residual efficacy.

Table 1: Immediate Antimicrobial Efficacy of a Dodicin-based Disinfectant (Tego 51)

Microorgani
sm

Surface
Type

Concentrati
on

Contact
Time

Log
Reduction

Citation

Bacillus
subtilis
(vegetative)

Stainless
Steel, Wall,
Floor,
Curtain

1% 1 minute >3.0

Pseudomona

s aeruginosa

Stainless

Steel, Wall,

Floor, Curtain

1% 1 minute >3.0

Candida

albicans

Stainless

Steel, Wall,

Floor, Curtain

1% 1 minute >3.0

Various

clinical

isolates

Not specified 0.01% 30 seconds Eradication

| Proteus mirabilis | Not specified | 0.01% | 2 minutes | Eradication | |

Note: The data for Tego 51 in Table 1 demonstrates its effectiveness as an initial disinfectant

but does not provide information on its ability to maintain antimicrobial activity over extended

periods of wear and re-contamination.

Alternative Disinfectants: Quaternary Ammonium
Compounds (QACs) with Residual Claims
Certain advanced QAC-based formulations have been tested according to standardized

protocols for residual antimicrobial efficacy. These tests simulate real-world conditions with

repeated wear and re-inoculation over a 24-hour period.
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Table 2: Residual Antimicrobial Efficacy of a QAC-based Disinfectant with Advanced Polymer

Technology (APT)

Microorg
anism

Surface
Type

Test
Method

Time
Point

Condition
s

Log
Reductio
n

Citation

Staphylo
coccus
aureus

Stainless
Steel

EPA 01-
1A

24 hours

12
abrasion
cycles &
11 re-
inoculatio
ns

6.01

Staphyloco

ccus

aureus

Environme

ntal

Surfaces

Laboratory

Study
4 hours

Wet and

dry

abrasions

3.80

| Staphylococcus aureus | Environmental Surfaces | Laboratory Study | 24 hours | Wet and dry

abrasions | 2.5 | |

Table 3: Comparative Efficacy of a Traditional QAC Disinfectant (without APT)

Microorg
anism

Surface
Type

Test
Method

Time
Point

Condition
s

Log
Reductio
n

Citation

Staphylo
coccus
aureus

Stainless
Steel

EPA 01-
1A

24 hours

12
abrasion
cycles &
11 re-
inoculatio
ns

1.9

| Staphylococcus aureus | Environmental Surfaces | Laboratory Study | 24 hours | Wet and dry

abrasions | <1.0 (uncountable) | |

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Immediate Antimicrobial Efficacy Testing (Carrier Test)
This method evaluates the initial biocidal activity of a disinfectant on a surface.

Methodology:

Carrier Preparation: Standardized carriers (e.g., stainless steel, glass, ceramic) are cleaned

and sterilized.

Inoculation: A known concentration of a specific microorganism is applied to the surface of

the carrier and allowed to dry.

Disinfectant Application: The disinfectant solution at a specified concentration is applied to

the inoculated carrier for a defined contact time.

Neutralization: After the contact time, the antimicrobial action is stopped by adding a

validated neutralizing broth.

Enumeration: The number of surviving microorganisms is determined by plating and

incubation.

Log Reduction Calculation: The log reduction is calculated by comparing the number of

surviving microorganisms on the treated carrier to the number on an untreated control

carrier.

Standardized Residual Antimicrobial Efficacy Testing
(e.g., EPA 01-1A Protocol)
This protocol is designed to assess the long-lasting antimicrobial efficacy of a disinfectant on a

hard, non-porous surface over a 24-hour period, including wear and re-inoculation.

Methodology:

Carrier Treatment: Test carriers are treated with the disinfectant and allowed to dry

completely.
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Wear and Re-inoculation Cycles: Over a 24-hour period, the treated surfaces undergo a

series of alternating abrasion and re-inoculation steps. This typically involves:

Dry Abrasion: Wiping the surface with a dry cloth.

Wet Abrasion: Wiping the surface with a wet cloth.

Re-inoculation: Applying a fresh culture of the test microorganism to the surface.

Final Challenge: After the 24-hour period of wear and re-inoculation, the surface is

challenged with a final inoculum of the test microorganism.

Contact Time and Neutralization: After a specified contact time (e.g., 10 minutes), the

antimicrobial activity is neutralized.

Enumeration and Log Reduction: The surviving microorganisms are enumerated, and the log

reduction is calculated relative to an untreated control surface that has undergone the same

wear and re-inoculation process.

Mandatory Visualization
Mechanism of Action of Dodicin
Dodicin, as an amphoteric surfactant, is understood to exert its antimicrobial effect through a

dual-action mechanism targeting the bacterial cell envelope.
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To cite this document: BenchChem. [A Comparative Guide to the Residual Antimicrobial
Activity of Dodicin on Surfaces]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208513#residual-antimicrobial-activity-of-dodicin-
on-surfaces]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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